Cas no 1167056-14-5 (6-fluoro-4-methoxy-7-methyl-1h-indole)

• Product Name: 6-fluoro-4-methoxy-7-methyl-1h-indole
• CAS No: 1167056-14-5
• MF: C₁₀H₁₀FNO
• MW: 179.190906047821
• CID: 1206226
• PubChem ID: 53399629
• Update Time: 2025-10-21

6-fluoro-4-methoxy-7-methyl-1h-indole Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-4-methoxy-7-methyl-1h-indole
• 1167056-14-5
• 1H-Indole, 6-fluoro-4-methoxy-7-methyl-
• DTXSID801286336

• Inchi： 1S/C10H10FNO/c1-6-8(11)5-9(13-2)7-3-4-12-10(6)7/h3-5,12H,1-2H3
• InChI Key： PLDXJHLNURAJIR-UHFFFAOYSA-N
• SMILES： FC1C=C(C2C=CNC=2C=1C)OC

Computed Properties

• Exact Mass: 179.074642105g/mol
• Monoisotopic Mass: 179.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 25Ų

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 294.5±35.0 °C at 760 mmHg

6-fluoro-4-methoxy-7-methyl-1h-indole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 6-fluoro-4-methoxy-7-methyl-1h-indole

Comprehensive Overview of 6-Fluoro-4-Methoxy-7-Methyl-1H-Indole (CAS No. 1167056-14-5)

6-Fluoro-4-methoxy-7-methyl-1H-indole (CAS No. 1167056-14-5) is a fluorinated indole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound's molecular framework, featuring a fluoro substitution at the 6-position and a methoxy group at the 4-position, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting kinase inhibitors and GPCR modulators, which are hot topics in modern medicinal chemistry.

The growing interest in 6-fluoro-4-methoxy-7-methyl-1H-indole is reflected in its frequent appearance in scientific literature and patent filings. Its CAS number 1167056-14-5 serves as a critical identifier for regulatory and commercial purposes. Recent studies highlight its role in developing anticancer agents and neuroprotective compounds, aligning with the global focus on precision medicine and neurodegenerative disease treatment. The compound's methyl group at the 7-position further enhances its metabolic stability, a key consideration in drug design optimization.

From a synthetic chemistry perspective, 6-fluoro-4-methoxy-7-methyl-1H-indole offers intriguing possibilities for structure-activity relationship (SAR) studies. Its indole core is a privileged scaffold in medicinal chemistry, frequently found in FDA-approved drugs. The strategic placement of substituents enables fine-tuning of physicochemical properties, addressing common challenges like oral bioavailability and blood-brain barrier penetration—topics frequently searched by researchers in ADME prediction and CNS drug development forums.

Industrial applications of CAS 1167056-14-5 extend beyond pharmaceuticals. The agrochemical sector investigates its derivatives as potential crop protection agents, capitalizing on the indole moiety's ability to interact with plant hormone pathways. This dual applicability in human health and agricultural science makes it a compelling subject for interdisciplinary research, particularly in the era of sustainable chemistry and green synthesis methodologies.

Analytical characterization of 6-fluoro-4-methoxy-7-methyl-1H-indole typically involves advanced techniques like LC-MS, NMR spectroscopy, and X-ray crystallography. These methods are essential for quality control in commercial production, ensuring batch-to-batch consistency—a critical factor for pharmaceutical manufacturers. The compound's chromatographic behavior and spectral fingerprints are well-documented, facilitating its identification in complex matrices.

Market trends indicate rising demand for fluorinated indole derivatives, driven by their expanding therapeutic applications. Patent landscapes reveal competitive activity around 1167056-14-5 analogs, particularly in oncology and CNS disorders. This aligns with search engine data showing increased queries for "fluorine in drug design" and "indole-based therapeutics", reflecting the scientific community's sustained interest in these structural motifs.

Environmental and regulatory aspects of 6-fluoro-4-methoxy-7-methyl-1H-indole production are increasingly scrutinized. Modern synthetic routes emphasize atom economy and waste minimization, responding to industry shifts toward green chemistry principles. These developments address frequently searched topics like "sustainable pharmaceutical manufacturing" and "eco-friendly heterocyclic synthesis", demonstrating the compound's relevance in contemporary chemical enterprise.

In conclusion, 6-fluoro-4-methoxy-7-methyl-1H-indole (CAS No. 1167056-14-5) represents a multifaceted chemical entity with substantial scientific and commercial value. Its structural features enable diverse applications across life sciences, while ongoing research continues to uncover novel utilities. The compound's alignment with current trends in drug discovery, agricultural chemistry, and sustainable synthesis ensures its enduring importance in specialized chemical markets.